Cas no 2228823-91-2 (1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2228823-91-2
• MF: C₁₅H₁₇F₂NO₅
• MW: 329.295991659164
• CID: 6593191
• PubChem ID: 165756764
• Update Time: 2025-05-19

1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• EN300-1871140
• 1-(4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid
• 2228823-91-2

• Inchi： 1S/C15H17F2NO5/c1-13(2,3)23-12(22)18-9-5-4-8(6-10(9)19)14(11(20)21)7-15(14,16)17/h4-6,19H,7H2,1-3H3,(H,18,22)(H,20,21)
• InChI Key： QVFUXLBMMPQSNG-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C=CC(=C(C=1)O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 329.10747897g/mol
• Monoisotopic Mass: 329.10747897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid

Introduction to 1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2,2-difluorocyclopropane-1-carboxylic Acid (CAS No. 2228823-91-2)

1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid, identified by its CAS number 2228823-91-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a cyclopropane ring and fluorine substituents, which are known to enhance the metabolic stability and binding affinity of drug candidates.

The structural features of this compound make it a promising intermediate in the synthesis of various bioactive molecules. The presence of both tert-butoxy and hydroxy functional groups provides multiple sites for chemical modification, enabling the development of derivatives with tailored pharmacological properties. Additionally, the incorporation of fluorine atoms into the cyclopropane ring introduces electronic and steric effects that can influence the compound's interactions with biological targets.

In recent years, there has been a growing interest in the use of cyclopropane-containing compounds in drug discovery due to their unique chemical properties. Cyclopropanes are known to exhibit high reactivity and can be easily functionalized, making them valuable scaffolds for medicinal chemistry. Furthermore, the fluorine atoms in these compounds can enhance their lipophilicity and metabolic stability, which are critical factors in drug design.

The tert-butoxy group in 1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid serves as a protecting group for the amino functionality, allowing for selective reactions at other sites on the molecule. This protective group is commonly used in peptide synthesis and other organic transformations where selective deprotection is desired. The hydroxy group provides another site for chemical modification, enabling the introduction of various functional groups that can enhance the compound's biological activity.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of fluorine atoms into the cyclopropane ring is particularly challenging due to the reactivity of fluorinating agents. However, recent advances in synthetic methodologies have made it possible to achieve high selectivity and yield in these reactions.

In terms of biological activity, 1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid has shown promise as a lead compound in several pharmacological studies. Its structural features suggest potential applications in the treatment of various diseases, including cancer and inflammatory disorders. The cyclopropane ring and fluorine substituents are known to enhance binding affinity to biological targets, while the protective groups provide flexibility for further derivatization.

Recent research has highlighted the importance of fluorinated cyclopropanes in drug discovery. These compounds have been shown to exhibit potent activity against a range of targets, including enzymes and receptors involved in disease pathways. The ability to modify these compounds at multiple sites allows for the development of highly specific and effective drug candidates.

The use of computational methods has also played a significant role in understanding the pharmacological properties of 1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These studies have provided valuable insights into its mechanism of action and have guided further optimization efforts.

In conclusion, 1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)-2,2-difluorocyclopropane-1-carboxylic acid represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile intermediate for the synthesis of bioactive molecules with potential applications in various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.